N-[3-(3,4-dihydro-1H-isoquinolin-2-yl)-3-oxopropyl]acetamide

• IUPAC Name: N-[3-(3,4-dihydro-1H-isoquinolin-2-yl)-3-oxopropyl]acetamide
• InChI: InChI=1S/C14H18N2O2/c1-11(17)15-8-6-14(18)16-9-7-12-4-2-3-5-13(12)10-16/h2-5H,6-10H2,1H3,(H,15,17)
• InChI Key: KBYILMHGGNFHNP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCC(=O)N1CCC2=CC=CC=C2C1
• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol

Description

N-[3-(3,4-dihydro-1H-isoquinolin-2-yl)-3-oxopropyl]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. This compound is known to have various biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of N-[3-(3,4-dihydro-1H-isoquinolin-2-yl)-3-oxopropyl]acetamide is not fully understood. However, it is believed to act by modulating the activity of various neurotransmitters and receptors in the brain, including GABA and glutamate receptors.
Biochemical and Physiological Effects:
N-[3-(3,4-dihydro-1H-isoquinolin-2-yl)-3-oxopropyl]acetamide has been shown to have various biochemical and physiological effects. It has been demonstrated to have anticonvulsant and antinociceptive effects in animal models. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[3-(3,4-dihydro-1H-isoquinolin-2-yl)-3-oxopropyl]acetamide in lab experiments is its well-characterized pharmacological profile. Additionally, this compound has been shown to be relatively non-toxic and well-tolerated in animal studies. However, one limitation of using this compound is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-[3-(3,4-dihydro-1H-isoquinolin-2-yl)-3-oxopropyl]acetamide. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent for other diseases such as epilepsy and chronic pain. Finally, future research could focus on developing more efficient synthesis methods for this compound to facilitate its use in experimental settings.

Synthesis Methods

The synthesis of N-[3-(3,4-dihydro-1H-isoquinolin-2-yl)-3-oxopropyl]acetamide involves the reaction between 2-amino-3,4-dihydroisoquinoline and acetylacetone in the presence of a catalytic amount of acetic acid. This reaction results in the formation of the desired compound, which can be purified using various techniques such as recrystallization or column chromatography.

Scientific Research Applications

N-[3-(3,4-dihydro-1H-isoquinolin-2-yl)-3-oxopropyl]acetamide has been extensively studied for its potential as a therapeutic agent. It has been shown to have various biological activities, including anticonvulsant, antinociceptive, and anti-inflammatory effects. Additionally, this compound has been investigated for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.